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Compound of Interest

Compound Name: 20-Azacholesterol

Cat. No.: B158706

The Role of 20-Azacholesterol in Lipidomics: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth examination of 20-Azacholesterol, a pivotal tool in lipidomics
research. By elucidating its mechanism of action, downstream cellular effects, and associated
experimental protocols, this document serves as a comprehensive resource for professionals
investigating lipid metabolism, cellular signaling, and potential therapeutic interventions for
metabolic diseases.

Core Mechanism of Action

20-Azacholesterol functions as a potent inhibitor of the enzyme 24-dehydrocholesterol
reductase (DHCR24). This enzyme is critical as it catalyzes the final step in the Bloch pathway
of cholesterol biosynthesis: the reduction of desmosterol to cholesterol.[1] By blocking
DHCR24, 20-Azacholesterol effectively halts endogenous cholesterol production at its
terminal stage.

The primary and most significant consequence of this inhibition is the substantial intracellular
accumulation of the cholesterol precursor, desmosterol. This targeted disruption of the
cholesterol synthesis pathway makes 20-Azacholesterol an invaluable pharmacological tool
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for studying the specific roles of these two distinct sterols—cholesterol and desmosterol—in
cellular physiology and disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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